Calcium pangamate

Specification

• CAS No.: 11041-98-8
• Molecular Formula: C20H40CaN2O8+2
• Molecular Weight: 0

Introduction

Composition and Formulation

Standard Formulations

The composition of products marketed as calcium pangamate varies considerably, with no universally accepted standard formulation. Chemical analysis reveals that most commercial preparations contain calcium gluconate and N,N-dimethylglycine (DMG). Pangamic acid was originally claimed to contain D-gluconodimethyl aminoacetic acid, though analytical studies have questioned the consistency of this composition across different products.

Chemical Variations

Formulations sold under the name pangamic acid or vitamin B15 can include various combinations of the following compounds: sodium gluconate, calcium gluconate, glycine, diisopropylamine dichloroacetate, dimethylglycine, calcium chloride, dicalcium phosphate, stearic acid, and cellulose. This inconsistency presents significant challenges for researchers attempting to evaluate the compound's effects, as different formulations may produce varying biological responses. Laboratory analyses have demonstrated that many commercial products show melting and decomposition characteristics consistent with mixtures rather than pure compounds.

Natural Sources

Several natural sources contain compounds related to calcium pangamate or its components. These include brewer's yeast, whole brown rice, sesame seeds, and pumpkin seeds. The presence of these compounds in natural food sources has been used to support claims of the substance's safety, though the concentrations found naturally are significantly lower than those in supplement formulations.

Proposed Mechanisms and Functions

Metabolic Effects

Proponents of calcium pangamate suggest it plays roles in improving oxygen utilization at the cellular level and enhancing metabolic efficiency. In sports medicine contexts, it has been theorized to improve oxygen transport to muscles and other tissues, potentially enhancing endurance and recovery. These proposed metabolic benefits have formed the basis for its use as an ergogenic aid, despite limited empirical support from controlled studies.

Research and Clinical Evidence

Limitations of Current Research

Research on calcium pangamate faces several significant limitations. The inconsistent chemical composition of test materials across studies prevents meaningful comparison of results. Many studies lack rigorous methodology, appropriate controls, or sufficient sample sizes. Additionally, publication bias may exist, with negative findings less likely to be published than positive ones. The geographical concentration of research in certain regions, particularly Russia, limits the generalizability of findings to diverse populations.

Therapeutic Applications and Claims

Health Claims

Calcium pangamate has been associated with numerous health claims, including improving exercise endurance, treating respiratory conditions (asthma and related diseases), addressing skin conditions (including eczema), alleviating lung problems, managing painful nerve and joint conditions, supporting cancer treatment, and improving arthritis symptoms. Additional claims include enhancing oxygenation of vital organs, detoxifying the body, treating alcoholism and fatigue, protecting against urban air pollutants, extending cell life, strengthening immune function, lowering blood cholesterol, and assisting in hormone regulation. More recently, it has been marketed as supporting muscle and bone health, with potential benefits for reducing the risk of colon cancer and osteoporosis.